BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Experimental Determination of
Boiling Points for Trimethylcyclohexane Isomers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,2,3-Trimethylcyclohexane
CAS No.: 1678-97-3
Cat. No.: B155785
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the experimental determination of the boiling
points of various trimethylcyclohexane isomers. Accurate boiling point data is crucial for the
identification, purification, and characterization of these compounds in research and
development settings.

Data Presentation: Boiling Points of
Trimethylcyclohexane Isomers

The following table summarizes the reported boiling points for a range of trimethylcyclohexane
iIsomers. These values are essential for comparative analysis and for setting appropriate
parameters during experimental work.
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Isomer CAS Number Boiling Point (°C) Boiling Point (K)
11,2-

_ 7094-26-0 145.2 418.35
Trimethylcyclohexane
1,1,3-

_ 3073-66-3 136.6 409.75
Trimethylcyclohexane
11,4-

_ 7094-27-1 135.0 408.15
Trimethylcyclohexane
cis,cis,cis-1,2,3-

1678-81-5 145.6 418.75

Trimethylcyclohexane
cis,cis,trans-1,2,3-

. 7667-55-2 148.2 421.35
Trimethylcyclohexane
cis,trans,cis-1,2,3-

_ 1678-81-5 145.8 418.95
Trimethylcyclohexane
1,2,4-
Trimethylcyclohexane 2234-75-5 143.5 - 145.0 416.65 - 418.15
(isomer mixture)
(1S,2R,45)-1,2,4-

. 7667-58-5 143.5 416.65
Trimethylcyclohexane
cis,cis,trans-1,3,5-

1795-26-2 139.5 412.65

Trimethylcyclohexane
1,3,5-
Trimethylcyclohexane 1839-63-0 140.0 413.15

(isomer mixture)

Experimental Protocols

Two primary methods for boiling point determination are detailed below: the classical Thiele

tube method, which is suitable for small sample volumes, and the modern digital boiling point

apparatus, which offers higher precision and automation.

Protocol 1: Thiele Tube Method
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The Thiele tube method is a simple and effective technique for determining the boiling point of

a liquid with a small sample size. It relies on the principle that the boiling point is reached when

the vapor pressure of the liquid equals the surrounding atmospheric pressure.

Materials:

Thiele tube

Mineral oil

Thermometer (-10 to 200 °C)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or other heat source

Stand and clamp

Procedure:

Sample Preparation: Fill the small test tube to about half-full with the trimethylcyclohexane
isomer.

Capillary Tube Insertion: Place the capillary tube, with the sealed end pointing upwards, into
the test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring the bottom of the test tube is level with the thermometer bulb.

Thiele Tube Setup: Clamp the Thiele tube to a stand and insert the thermometer and sample
assembly into the main arm of the tube. The sample should be positioned near the center of
the oil bath.
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e Heating: Gently heat the side arm of the Thiele tube with a Bunsen burner. The convection
currents in the oil will ensure uniform heating.

e Observation of Bubbles: As the temperature rises, a stream of bubbles will emerge from the
open end of the capillary tube. Continue heating until a rapid and continuous stream of
bubbles is observed.

o Cooling and Boiling Point Determination: Remove the heat source and allow the apparatus
to cool. The boiling point is the temperature at which the stream of bubbles stops, and the
liquid just begins to be drawn into the capillary tube.[1]

o Record Data: Record the temperature at this point. It is advisable to repeat the measurement

to ensure accuracy.

Logical Workflow for Thiele Tube Boiling Point Determination

Attach Test Tube to Thermometer H Mount Assembly in Thiele T

Click to download full resolution via product page

Caption: Workflow for the Thiele tube method.

Protocol 2: Digital Boiling Point Apparatus

Digital boiling point apparatuses offer a more automated and precise method for determining
boiling points. These instruments often feature controlled heating rates, digital temperature
displays, and sometimes video recording of the measurement.

Materials:
« Digital boiling point apparatus

» Boiling point tubes
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» Capillary tubes (sealed at one end)

e Pipette for sample transfer

o Trimethylcyclohexane isomer sample
Procedure:

 Instrument Setup: Turn on the digital boiling point apparatus and allow it to stabilize
according to the manufacturer's instructions.

o Sample Preparation: Using a pipette, fill a boiling point tube with the trimethylcyclohexane
isomer to the recommended level (typically a few millimeters).

o Capillary Insertion: Insert a sealed-end capillary tube into the boiling point tube with the open
end down.

o Loading the Sample: Place the prepared boiling point tube into the heating block of the
apparatus.

o Setting Parameters: Set the desired heating rate. A slower ramp rate (e.g., 1-2 °C per
minute) near the expected boiling point will yield more accurate results. If the approximate
boiling point is unknown, a faster initial heating rate can be used, followed by a slower rate in
a second, more precise measurement.

« Initiating the Measurement: Start the heating program.

o Automated or Manual Detection: The apparatus will heat the sample, and a stream of
bubbles will emerge from the capillary. The boiling point is the temperature at which, upon
cooling, the liquid is drawn back into the capillary. Some instruments detect this
automatically, while others require the user to visually observe and record the temperature.

o Data Recording: The boiling point will be displayed on the screen. Record the value.
o Repeatability: For best results, perform at least two measurements for each isomer.

Experimental Workflow for Digital Boiling Point Apparatus
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Caption: Workflow for a digital boiling point apparatus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Points for Trimethylcyclohexane Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
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determination-of-boiling-points-for-trimethylcyclohexane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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